4-Bromo-2-fluoro-5-methylaniline

• IUPAC Name: 4-bromo-2-fluoro-5-methylaniline
• InChI: InChI=1S/C7H7BrFN/c1-4-2-7(10)6(9)3-5(4)8/h2-3H,10H2,1H3
• InChI Key: NBRIVALIHOZFTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)F)N
• Molecular Formula: C7H7BrFN
• DSSTOX Substance ID: DTXSID20426940
• Molecular Weight: 204.04 g/mol
• CAS No.: 418762-26-2

Description

4-Bromo-2-fluoro-5-methylaniline (4-BFMA) is an organic compound that is widely used in scientific research and lab experiments due to its unique properties. It is an aromatic compound, which means it contains a benzene ring and has a strong smell. 4-BFMA has a wide range of applications in the field of chemistry, including synthesis, catalysis, and drug development.

Scientific Research Applications

Metabolic Pathways and Transformation Products

The metabolism of related compounds such as 2-halogenated 4-methylanilines in rat liver microsomes has been studied, focusing on the identification of metabolites formed. This research shows the formation of metabolites from side-chain C-hydroxylation and N-hydroxylation, though aromatic ring hydroxylation is not a major reaction pathway. This study is relevant for understanding the metabolic processes and potential transformation products of 4-Bromo-2-fluoro-5-methylaniline (Boeren et al., 1992).

Reactions with Hemoglobin and Cytochrome

Research on the reactions of 4-halogeno-N,N-dimethylaniline-N-oxides, including brominated analogs, with hemoglobin and ferricytochrome c, offers insight into the transformation and interaction of these compounds with biological systems. Such studies can be pivotal in understanding the biochemical interactions and reactions of related compounds like this compound (Renner, 2004).

Influence on SNAr Reactions

The influence of steric and electronic effects on the mechanism of SNAr reactions, particularly in dimethyl sulphoxide, has been investigated using halogenated compounds similar to this compound. These studies offer valuable insights into how such substituents affect reaction mechanisms and rates, crucial for synthetic applications of this compound (Onyido & Hirst, 1991).

Metabonomic Assessment of Toxicity

A metabonomic approach using high-resolution 1H nuclear magnetic resonance (NMR) spectroscopy has been applied to assess the toxicity of compounds like 2-fluoro-4-methylaniline in earthworms. This research helps understand the toxicological impacts of similar compounds, potentially including this compound, on ecological systems (Bundy et al., 2002).

Synthesis and Chemical Transformations

Various synthetic methods and chemical transformations involving halogenated anilines, closely related to this compound, have been developed. These include methodologies for synthesizing compounds like 4-Bromo-2-chlorotoluene, which provide insights into the synthetic utility of this compound in organic synthesis (Xue Xu, 2006).

Non-Linear Optical Properties and Reactivity

The synthesis of (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline derivatives via Suzuki cross-coupling reaction and exploration of their non-linear optical properties highlights the potential application of this compound in material science (Rizwan et al., 2021).

Applications in Organic Chemistry and Drug Synthesis

Studies involving the synthesis of fluorobromobiphenyl compounds and other derivatives using halogenated anilines demonstrate the utility of this compound in the synthesis of complex organic molecules and potential drug intermediates (Qiu et al., 2009).

Safety and Hazards

“4-Bromo-2-fluoro-5-methylaniline” is considered hazardous. It has been assigned the GHS07 pictogram and the signal word “Warning”. Hazard statements include H302, H315, H319, H332, and H335. Precautionary statements include P261, P280, P305, P338, and P351.

Mechanism of Action

Target of Action

4-Bromo-2-fluoro-5-methylaniline is a key ingredient for the synthesis of MDL compounds . These compounds are known to activate sirtuin 6 (SIRT6) , a lysine deacetylase that acts as a tumor suppressor .

Mode of Action

MDL compounds increase the deacetylase activity of SIRT6 by binding to an allosteric site . This binding leads to a decrease in histone levels in human hepatocellular carcinoma cells .

Biochemical Pathways

The activation of SIRT6 by MDL compounds affects the biochemical pathway of histone deacetylation . This results in the suppression of tumor growth, as SIRT6 acts as a tumor suppressor .

Result of Action

The activation of SIRT6 by MDL compounds, which include this compound, leads to a decrease in histone levels in human hepatocellular carcinoma cells . This results in the suppression of tumor growth .

Synthesis routes and methods

Procedure details

To a slurry of 2-fluoro-5-metylaniline (6.75 g, 54 mmol) and CaCO3 (10 g, 100 mmol) in CH2Cl2 (1 L) and MeOH (400 mL) was added a solution of Benzyltrimethylammonium tribromide (22.3 g, 57 mmol) in CH2Cl2 (180 mL) and MeOH (70 mL). The solution was added dropwise and the mixture was stirred over night. The solution was a light orange/tan color. The mixture was filtered and the solvent was removed under reduced pressure. The resulting slurry was diluted with H2O (100 mL) and extracted with Et2O (3×200 mL). The mixture was purified by flash column chromatography (Hex:Et2O 2:1 to Et2O) to provide (9 g, 69.5% yield) the product as a white solid. 1H-NMR (DMSO-d6) δ 7.23 (d, J=10.8 Hz, 1H), 6.74 (d, J=10.8 Hz, 1H), 5.27 (s, 2H), 2.20 (s, 3H).